Cas no 2223031-33-0 (4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester)

• Product Name: 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester
• CAS No: 2223031-33-0
• MF: C₁₆H₂₀BNO₃S
• MW: 317.210903167725
• CID: 5143137
• Update Time: 2025-10-29

4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester
• Thiazole, 4-(2-methoxyphenyl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

• Inchi： 1S/C16H20BNO3S/c1-15(2)16(3,4)21-17(20-15)14-13(18-10-22-14)11-8-6-7-9-12(11)19-5/h6-10H,1-5H3
• InChI Key： ROVNXMPKEJOPJO-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=C(C2=CC=CC=C2OC)N=C1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 433.2±35.0 °C(Predicted)
• pka: 2.03±0.10(Predicted)

Additional information on 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester

Introduction to 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223031-33-0)

4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester, identified by the chemical identifier CAS No. 2223031-33-0, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This boronic acid derivative is particularly valued for its role as an intermediate in the synthesis of various bioactive molecules, including therapeutic agents targeting complex biological pathways. The compound’s unique structural features, combining a thiazole core with a 2-methoxyphenyl substituent and a boronic acid pinacol ester functionality, make it a versatile building block for drug discovery and development.

The thiazole ring is a heterocyclic structure characterized by a sulfur atom and a nitrogen atom in its five-membered aromatic ring. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the 2-methoxyphenyl group in 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester further enhances its pharmacological potential by introducing hydrophobicity and electronic modulation, which can influence binding affinity to biological targets.

The boronic acid pinacol ester moiety is particularly noteworthy, as boronic acids are well-documented for their utility in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern organic synthesis. This reaction enables the formation of carbon-carbon bonds between boronic acids and aryl or vinyl halides, providing a powerful tool for constructing complex molecular architectures. The pinacol ester form of the boronic acid offers enhanced stability under various reaction conditions, making it an ideal choice for synthetic applications in pharmaceutical research.

In recent years, there has been growing interest in leveraging 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester for the development of novel therapeutic agents. For instance, researchers have explored its potential in designing small-molecule inhibitors targeting kinases and other enzymes implicated in cancer progression. The combination of the thiazole scaffold with the 2-methoxyphenyl group has been shown to modulate enzyme activity by influencing binding interactions at the active site. Furthermore, the boronic acid functionality allows for further derivatization via cross-coupling reactions, enabling the creation of libraries of compounds with tailored pharmacological properties.

One notable application of this compound has been in the synthesis of thiazole-based inhibitors of protein-protein interactions (PPIs), which are critical mediators of many cellular processes. By incorporating the 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester scaffold, researchers have been able to develop molecules that disrupt aberrant PPIs associated with diseases such as Alzheimer’s and cancer. These efforts have led to promising preclinical results, highlighting the compound’s potential as a lead structure for future drug candidates.

Another area where this compound has shown promise is in the development of antimicrobial agents. The structural features of 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester have been exploited to design molecules with activity against resistant bacterial strains. The thiazole core interacts with bacterial enzymes and cellular components, while the boronic acid moiety facilitates further chemical modifications to enhance potency and selectivity. Such derivatives are being investigated as alternatives to conventional antibiotics, addressing the growing challenge of antimicrobial resistance.

The synthetic utility of 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester extends beyond pharmaceutical applications. It has also been utilized in materials science and agrochemical research, where its ability to participate in cross-coupling reactions enables the construction of novel polymers and functional materials. The versatility of this compound underscores its importance as a synthetic intermediate across multiple disciplines.

Recent advances in computational chemistry have further enhanced the understanding of how 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester interacts with biological targets. Molecular modeling studies have revealed insights into its binding mode at various enzymes and receptors, guiding rational drug design efforts. These computational approaches complement experimental work by predicting structural changes and optimizing molecular properties for improved bioactivity.

The future prospects for 4-(2-Methoxyphenyl)thiazole-5-boronic acid pinacol ester are bright, with ongoing research exploring new synthetic pathways and applications. As drug discovery continues to evolve, this compound is expected to play an increasingly significant role in developing next-generation therapeutics. Its unique structural features and reactivity make it a valuable asset for chemists and biologists alike.